Cas no 896026-80-5 (4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide)

• Product Name: 4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• CAS No: 896026-80-5
• MF: C₂₀H₂₆N₄O₄S₂
• MW: 450.574841976166
• CID: 6450893
• Update Time: 2025-08-05

4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide
• 4-butoxy-N-[5-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• Inchi： 1S/C20H26N4O4S2/c1-3-4-11-27-15-9-7-14(8-10-15)18(26)21-19-22-23-20(30-19)29-13-16(25)24(2)17-6-5-12-28-17/h7-10,17H,3-6,11-13H2,1-2H3,(H,21,22,26)
• InChI Key： XPCQGPCUYGUOAE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)N(C2CCCO2)C)S1)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide

4-Butoxy-N-{5-({(Oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 896026-80-5): A Comprehensive Overview

4-Butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide (CAS No. 896026-80-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by its unique structural features, including a butoxy group, a thiadiazole ring, and an oxolan derivative. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The butoxy group in the compound is known for its lipophilic properties, which can enhance the compound's ability to cross cell membranes and reach its target sites within the body. The thiadiazole ring, on the other hand, is a heterocyclic structure that is often associated with biological activity, particularly in the context of antimicrobial and antifungal agents. The presence of the oxolan derivative further adds to the complexity and functionality of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the potential of 4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antiviral agent. Preliminary studies have shown that 4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide has inhibitory effects on certain viral replication processes. Specifically, it has been found to interfere with the replication of herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that the compound could be further developed into an effective antiviral drug.

In addition to its therapeutic potential, 4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide has also been studied for its cytotoxic properties against cancer cells. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

The synthesis of 4-butoxy-N-{5-({(oxolan-2-yl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}benzamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the thiadiazole ring through a condensation reaction between an appropriate amine and a thiosemicarbazide derivative. Subsequent functionalization steps are then carried out to introduce the butoxy group and the oxolan derivative. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize the process and improve efficiency.

From a pharmacological standpoint, 4-butoxy-N-{5-({(oxolan-2-y lmethylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol -2 - yl } benzamide exhibits favorable pharmacokinetic properties. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an orally administered drug. Additionally, preclinical studies have demonstrated low toxicity profiles in animal models, suggesting that it may be safe for human use.

In conclusion, 4-butoxy-N-{5 - ({( oxolan - 2 - yl ) methylcarbamoyl } methyl ) sulfanyl - 1 , 3 , 4 - thiadiazol - 2 - yl } benzamide (CAS No . 896026 - 80 - 5) represents a promising compound with diverse therapeutic applications . Its unique structural features , combined with its biological activity , make it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to explore its full potential , with hopes of translating these findings into effective treatments for various diseases .